Cas no 1806756-46-6 (Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806756-46-6
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4840069
• Update Time: 2025-10-28

Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H11F4NO4/c1-3-19-10(17)6-4-8(20-11(13,14)15)16-7(5-12)9(6)18-2/h4H,3,5H2,1-2H3
• InChI Key： DCMZJIOOVASSGA-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(=O)OCC)C=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806756-46-6)

Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806756-46-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a fluoromethyl, methoxy, and trifluoromethoxy substituents, which contribute to its distinct chemical properties. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The molecular structure of Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate makes it a valuable intermediate in synthetic chemistry. Its pyridine core is known for its electron-deficient nature, which enhances reactivity in various chemical transformations. The presence of fluorine atoms in the molecule is particularly noteworthy, as fluorinated compounds are gaining attention in modern medicinal chemistry for their ability to improve metabolic stability and bioavailability.

Recent studies have highlighted the growing demand for fluorinated pyridine derivatives in pharmaceutical development. The CAS 1806756-46-6 compound is being investigated for its potential as a building block in the synthesis of novel therapeutic agents. Its structural features make it particularly interesting for researchers working on central nervous system (CNS) drugs and anti-inflammatory compounds, where fluorinated molecules often show enhanced blood-brain barrier penetration.

In the agrochemical sector, Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate has shown promise as a precursor for developing new crop protection agents. The trifluoromethoxy group is known to impart unique biological activity to molecules, making this compound valuable for creating innovative pesticides and herbicides with improved efficacy and environmental profiles.

The synthesis of CAS 1806756-46-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ transition metal-catalyzed cross-coupling reactions, which have become a hot topic in organic chemistry research. These methods align with current trends toward more sustainable and atom-economical synthetic processes.

Analytical characterization of Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are crucial for verifying the compound's structure and purity, especially given the increasing regulatory requirements in pharmaceutical development.

The market for fluorinated pyridine derivatives like CAS 1806756-46-6 is experiencing steady growth, driven by expanding applications in life sciences and materials chemistry. Pharmaceutical companies are particularly interested in these compounds as they search for new drug candidates with improved pharmacokinetic properties. The unique electronic characteristics imparted by the fluorine atoms make these molecules valuable in addressing current challenges in drug development.

Storage and handling of Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material, in line with general laboratory safety protocols for chemical substances.

Future research directions for CAS 1806756-46-6 may explore its potential in emerging fields such as fluorinated materials for electronic applications or as a scaffold for developing novel catalysts. The compound's unique structural features position it as a versatile building block that could contribute to advancements in multiple scientific disciplines.

For researchers interested in obtaining Ethyl 2-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate, several specialty chemical suppliers offer this compound with varying purity grades. The availability of custom synthesis services has also increased, allowing for tailored modifications to meet specific research requirements. As interest in fluorinated heterocycles continues to grow, this compound is likely to remain an important tool in chemical research and development.